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Compound of Interest

Compound Name: Flipper-TR probe

Cat. No.: B16104070

Get Quote

Flipper-TR® Probe Technical Support Center
Welcome to the technical support center for Flipper-TR® probes. This resource is designed to

assist researchers, scientists, and drug development professionals in successfully utilizing

Flipper-TR® probes for measuring membrane tension. Below you will find troubleshooting

guides and frequently asked questions (FAQs) to address common issues encountered during

experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Probe Storage and Handling
Q1: How should I store the Flipper-TR® probe upon receipt?

A1: Upon receipt, the Flipper-TR® probe should be stored at -20°C.[1][2]

Q2: What is the best way to prepare and store the Flipper-TR® stock solution?

A2: To prepare a 1 mM stock solution, dissolve the contents of the vial in anhydrous dimethyl

sulfoxide (DMSO).[1] It is crucial to use new and anhydrous DMSO, as moisture can

significantly reduce the shelf life of the probe.[1][3] The stock solution should be stored at -20°C
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or below and is stable for approximately three months when stored correctly.[1][3] It is

recommended to allow the vial to warm to room temperature before opening to prevent

condensation.[1][3] While the compound is not altered by multiple freeze-thaw cycles, it is

advised not to divide the stock solution into small aliquots as they may decay faster.[1]

Q3: My Flipper-TR® stock solution has been stored for longer than 3 months. Is it still usable?

A3: The recommended stable storage period for the DMSO stock solution is up to three

months.[1][3] Using the probe beyond this period may lead to decreased performance. For

optimal and reliable results, it is recommended to use a freshly prepared stock solution.

Experimental Protocol
Q4: I am observing a low fluorescence signal. What could be the cause and how can I improve

it?

A4: A low fluorescence signal can be attributed to several factors:

Presence of Serum: Cell culture media containing Fetal Calf Serum (FCS) or other sera can

reduce labeling efficiency.[1] If a low signal is observed, consider increasing the probe

concentration up to 2 µM or performing the staining in a serum-free medium.[1]

Probe Internalization: Over time, Flipper-TR® can be internalized by cells through

endocytosis, leading to a decreased signal at the plasma membrane and an increased

intracellular background.[4] It is recommended to perform imaging within 45 minutes of

staining to minimize this effect.[4]

Incorrect Filter Sets: Ensure you are using the appropriate excitation and emission filters for

Flipper-TR®. The probe is typically excited with a 488 nm laser, and emission is collected

between 575 and 625 nm.[1][5]

Q5: The cells are moving during FLIM imaging. How can I prevent this?

A5: This issue is often caused by an excessive amount of imaging medium on the coverslip,

causing the ovarioles or cells to float.[4] To resolve this, carefully remove the excess medium,

leaving only a thin layer that is deep enough to immerse the sample without allowing it to float.

[4]
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Q6: I am observing a significant signal from intracellular structures, not just the plasma

membrane. Why is this happening?

A6: Flipper-TR® is designed to specifically target the plasma membrane.[1] However,

prolonged incubation or extended imaging times can lead to the internalization of the probe via

endocytosis, resulting in staining of internal membrane structures.[4] To mitigate this, it is

advisable to minimize the duration of the experiment and acquire images as soon as a stable

plasma membrane signal is achieved.[4]

Data Interpretation and Stability
Q7: My fluorescence lifetime measurements are inconsistent. What could be affecting the

stability of the Flipper-TR® lifetime?

A7: Several factors can influence the fluorescence lifetime of Flipper-TR®, leading to

inconsistencies:

Changes in Lipid Composition: The fluorescence lifetime of Flipper-TR® is sensitive to the

lipid composition of the membrane.[6][7] If your experimental conditions alter the lipid

makeup of the plasma membrane, the observed changes in lifetime may not solely be due to

membrane tension.[4]

Temperature Fluctuations: Changes in temperature can affect the mechanical properties of

the plasma membrane and introduce systematic errors in lifetime measurements.[4] It is

important to allow the imaging chamber to equilibrate to the desired temperature for at least

10 minutes before starting the imaging process.[4]

Phototoxicity and Photo-oxidation: Although Flipper-TR® has high photostability, prolonged

exposure to excitation light can induce phototoxicity and lead to photo-oxidation of lipids in

the membrane.[6][8] This can alter membrane properties and consequently affect the probe's

fluorescence lifetime.[8] It is recommended to use the lowest possible laser power and

minimize exposure time to reduce these effects.

Q8: Can I use fluorescence intensity to measure membrane tension?

A8: No, fluorescence intensity is not a reliable indicator of membrane tension when using

Flipper-TR® probes.[1] Membrane tension measurements can only be accurately performed
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using Fluorescence Lifetime Imaging Microscopy (FLIM).[1]

Quantitative Data Summary
Parameter

Recommended
Value/Condition

Source

Storage Temperature (Probe) -20°C [1][2]

Storage Temperature (Stock

Solution)
-20°C or below [1][3]

Stock Solution Stability Approx. 3 months [1][3]

Excitation Wavelength 488 nm [1][5]

Emission Collection Range 575 - 625 nm [1][5]

Typical Staining Concentration
1 µM (can be increased to 2

µM)
[1]

Fluorescence Lifetime Range 2.8 - 7.0 ns [1][5]

Experimental Protocols & Workflows
Standard Flipper-TR® Staining Protocol
A detailed protocol for staining cells with Flipper-TR® is provided below. Note that optimal

conditions may vary depending on the cell type and experimental setup.

Prepare Stock Solution: Dissolve the Flipper-TR® probe in anhydrous DMSO to a final

concentration of 1 mM.

Prepare Staining Solution: Shortly before use, dilute the 1 mM Flipper-TR® stock solution to

the desired final concentration (typically 1 µM) in your cell culture medium. Do not store the

staining solution for extended periods.[1]

Cell Staining:

For adherent cells, replace the existing culture medium with the staining solution.
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Incubate the cells for the desired amount of time (typically 15-30 minutes).

Imaging:

Optionally, the staining solution can be removed and replaced with fresh medium.[1]

However, since the probe is only fluorescent in the membrane, this step is not always

necessary, especially for long-term imaging.[1]

Proceed with FLIM imaging using a 488 nm pulsed laser for excitation and collecting

emission between 575 and 625 nm.[1]

Troubleshooting Workflow for Low Signal
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Low Fluorescence Signal Observed

Is serum present in the media?

Increase probe concentration (up to 2 µM)

Yes

Check for high intracellular signal

No

Use serum-free media for staining

Reduce incubation/imaging time (< 45 min)

Yes

Verify excitation/emission filters

No

Use 488 nm excitation and 575-625 nm emission filters

Incorrect

Signal Improved

Correct

Click to download full resolution via product page

Caption: Troubleshooting workflow for low Flipper-TR® signal.
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Logical Diagram for Stable Lifetime Measurements

Achieve Stable & Reliable
Fluorescence Lifetime Measurements

Maintain Constant Temperature Ensure Consistent Lipid Composition Minimize Phototoxicity

Equilibrate imaging chamber for >10 min Avoid experimental conditions that alter membrane lipids Use lowest possible laser power Minimize imaging exposure time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Flipper-TR probe stability and storage issues].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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